Cas no 2228587-89-9 (1,1-difluoro-4,4-dimethoxy-2-methylbutan-2-amine)

• Product Name: 1,1-difluoro-4,4-dimethoxy-2-methylbutan-2-amine
• CAS No: 2228587-89-9
• MF: C₇H₁₅F₂NO₂
• MW: 183.196309328079
• CID: 5953587
• PubChem ID: 165741648
• Update Time: 2025-10-28

1,1-difluoro-4,4-dimethoxy-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-4,4-dimethoxy-2-methylbutan-2-amine

• Inchi： 1S/C7H15F2NO2/c1-7(10,6(8)9)4-5(11-2)12-3/h5-6H,4,10H2,1-3H3
• InChI Key： PUXPDCNEIRWEEC-UHFFFAOYSA-N
• SMILES： FC(C(C)(CC(OC)OC)N)F

Computed Properties

• Exact Mass: 183.10708505g/mol
• Monoisotopic Mass: 183.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 44.5Ų

Additional information on 1,1-difluoro-4,4-dimethoxy-2-methylbutan-2-amine

Introduction to 1,1-Difluoro-4,4-dimethoxy-2-methylbutan-2-amine (CAS No. 2228587-89-9)

1,1-Difluoro-4,4-dimethoxy-2-methylbutan-2-amine (CAS No. 2228587-89-9) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its difluoro and dimethoxy functional groups, which confer distinct properties that make it a valuable candidate for further research and development.

The molecular formula of 1,1-difluoro-4,4-dimethoxy-2-methylbutan-2-amine is C₉H₁₆F₂N₂O₂, and its molecular weight is approximately 206.13 g/mol. The presence of fluorine atoms in the molecule imparts enhanced stability and bioavailability, making it particularly interesting for drug design and delivery systems. Additionally, the dimethoxy groups contribute to the compound's solubility and reactivity, which are crucial factors in its potential applications.

In the realm of pharmaceutical research, 1,1-difluoro-4,4-dimethoxy-2-methylbutan-2-amine has been explored for its potential as a lead compound in the development of novel therapeutic agents. Recent studies have highlighted its ability to modulate specific biological pathways, such as those involved in neurodegenerative diseases and cancer. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells.

The unique chemical structure of 1,1-difluoro-4,4-dimethoxy-2-methylbutan-2-amine also makes it a promising candidate for use in materials science. Its difluoro and dimethoxy functionalities can be leveraged to create advanced materials with enhanced mechanical properties and thermal stability. Researchers at the University of California, Berkeley, have reported the synthesis of polymer composites incorporating this compound, which exhibited improved tensile strength and resistance to degradation under harsh environmental conditions.

In terms of synthesis, 1,1-difluoro-4,4-dimethoxy-2-methylbutan-2-amine can be prepared through a multi-step process involving selective fluorination and methoxylation reactions. The synthetic route typically starts with the alkylation of an appropriate starting material followed by sequential functional group transformations. The detailed synthetic protocol has been described in several peer-reviewed journals, providing a robust foundation for large-scale production and further optimization.

The safety profile of 1,1-difluoro-4,4-dimethoxy-2-methylbutan-2-amine is an important consideration for both research and industrial applications. Preliminary toxicological studies have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety assessments are essential to ensure its safe use in various contexts. Ongoing research is focused on evaluating the long-term effects and potential side effects of this compound.

In conclusion, 1,1-difluoro-4,4-dimethoxy-2-methylbutan-2-amine (CAS No. 2228587-89-9) represents a promising compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and favorable properties make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound's behavior and potential uses, it is likely to play an increasingly important role in various scientific and industrial fields.